Cas no 590371-88-3 (8-Bromo-2-chloro-3-iodoquinoline)

• Product Name: 8-Bromo-2-chloro-3-iodoquinoline
• CAS No: 590371-88-3
• MF: C₉H₄BrClIN
• MW: 368.39623260498
• CID: 1091932
• PubChem ID: 11089912
• Update Time: 2025-05-23

8-Bromo-2-chloro-3-iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-chloro-3-iodoquinoline
• Quinoline, 8-bromo-2-chloro-3-iodo-
• DB-023792
• AMY19107
• 590371-88-3
• SB72418

• Inchi： 1S/C9H4BrClIN/c10-6-3-1-2-5-4-7(12)9(11)13-8(5)6/h1-4H
• InChI Key： LUWPZLXEIPSUQD-UHFFFAOYSA-N
• SMILES： IC1=C(N=C2C(=CC=CC2=C1)Br)Cl

Computed Properties

• Exact Mass: 366.82562
• Monoisotopic Mass: 366.82604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on 8-Bromo-2-chloro-3-iodoquinoline

Comprehensive Overview of 8-Bromo-2-chloro-3-iodoquinoline (CAS No. 590371-88-3)

8-Bromo-2-chloro-3-iodoquinoline (CAS No. 590371-88-3) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique multihalogenated structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₉H₄BrClIN, reflects the presence of bromine, chlorine, and iodine substituents, which contribute to its reactivity and applicability in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions.

In recent years, the demand for halogenated quinolines has surged due to their role in developing antimicrobial agents and fluorescent probes. Researchers are particularly interested in 8-Bromo-2-chloro-3-iodoquinoline for its potential in drug discovery, especially in targeting kinase inhibitors and anticancer compounds. Its structural features enable precise modifications, making it a valuable scaffold for medicinal chemistry.

The synthesis of 8-Bromo-2-chloro-3-iodoquinoline typically involves sequential halogenation of quinoline precursors. Advanced techniques like microwave-assisted synthesis and catalyzed halogenation have improved yields and reduced reaction times. Analytical methods such as HPLC, NMR, and mass spectrometry ensure high purity, which is critical for applications in high-throughput screening and bioconjugation.

From an environmental perspective, the handling of multihalogenated compounds requires adherence to green chemistry principles. Innovations in solvent-free reactions and biodegradable catalysts are being explored to minimize waste. This aligns with the growing focus on sustainable synthesis in the chemical industry.

In materials science, 8-Bromo-2-chloro-3-iodoquinoline is investigated for its photophysical properties. Its ability to act as a ligand in transition metal complexes opens avenues for designing OLEDs and sensors. The compound’s electron-withdrawing halogens enhance its utility in optoelectronic devices, a hot topic in nanotechnology research.

Frequently asked questions about 8-Bromo-2-chloro-3-iodoquinoline include its storage conditions (recommended: inert atmosphere, -20°C), solubility (common solvents: DMSO, THF), and handling precautions (use of PPE). These details are crucial for laboratories focusing on precision chemistry.

In summary, 8-Bromo-2-chloro-3-iodoquinoline (CAS No. 590371-88-3) is a pivotal compound bridging pharmaceutical innovation and advanced materials. Its multifaceted applications underscore its importance in modern scientific endeavors, driven by trends like personalized medicine and smart materials.